Cas no 1270458-32-6 (1-(4-fluoro-3-nitrophenyl)ethan-1-amine)

• Product Name: 1-(4-fluoro-3-nitrophenyl)ethan-1-amine
• CAS No: 1270458-32-6
• MF: C₈H₉FN₂O₂
• MW: 184.167665243149
• CID: 6366768
• PubChem ID: 55283100
• Update Time: 2024-01-15

1-(4-fluoro-3-nitrophenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluoro-3-nitrophenyl)ethan-1-amine
• 1-(4-Fluoro-3-nitrophenyl)ethanamine
• Benzenemethanamine, 4-fluoro-α-methyl-3-nitro-
• 1270458-32-6
• SCHEMBL16654006
• A1-10032
• EN300-1856001
• AKOS006345143
• JIYHZAWZKXXOQJ-UHFFFAOYSA-N

• Inchi： 1S/C8H9FN2O2/c1-5(10)6-2-3-7(9)8(4-6)11(12)13/h2-5H,10H2,1H3
• InChI Key： JIYHZAWZKXXOQJ-UHFFFAOYSA-N
• SMILES： C(N)(C1=CC=C(F)C([N+]([O-])=O)=C1)C

Computed Properties

• Exact Mass: 184.06480570g/mol
• Monoisotopic Mass: 184.06480570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• Density: 1.290±0.06 g/cm3(Predicted)
• Boiling Point: 275.6±30.0 °C(Predicted)
• pka: 8.46±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes